Cas no 133-03-9 (1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)-)

1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)- structure
133-03-9 structure
Product Name:1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)-
CAS No:133-03-9
MF:C20H18O6
MW:354.353326320648
CID:172189
PubChem ID:101612
Update Time:2025-07-10

1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

    • (+)-Sesamin
    • 1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)-
    • EPISESAMIN
    • EPISESAMIN, PRIMARY STANDARD
    • 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (+)-
    • AI 3-21202
    • EPISESAMIN(P)
    • 5,5'-[(1S,3aβ,4R,6aβ)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(1,3-benzodioxole)
    • 5,5'-[[(1S,3aβ,4R,6aβ)-Tetrahydro-1H,3H-furo[3,4-c]furan]-1β,4α-diyl]bis(1,3-benzodioxole)
    • (+)-5,5'-[(1S,3aβ,4R,6aβ)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(1,3-benzodioxole)
    • Ai3-21202
    • Asarinin
    • Asarinin, (+)-
    • SDCCGMLS-0066831.P001
    • 5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
    • SPBio_000701
    • SpecPlus_000958
    • AKOS040750231
    • Spectrum5_000490
    • DivK1c_007054
    • 133-05-1
    • KBio2_002036
    • KBio3_002243
    • 5-[(1R,3aR,4S,6aR)-4-(2H-1,3-benzodioxol-5-yl)-hexahydrofuro[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
    • 133-03-9
    • F6PWY73ZGT
    • 5-[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
    • SMR001397394
    • (-)-ASARININ 97
    • Spectrum4_001725
    • (-)-Asarinin, >=98% (HPLC)
    • Spectrum2_000811
    • 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1S-(1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.))-
    • Spectrum_001556
    • 1H,3H-FURO(3,4-C)FURAN, 3A.BETA.,4,6,6A.BETA.-TETRAHYDRO-1.ALPHA.,4.BETA.-BIS(3,4-(METHYLENEDIOXY)PHENYL)-, (+)-
    • AI3-00810
    • (-)-ASARININ 97
    • NCGC00169785-01
    • KBio2_004604
    • ASARININ (-)
    • ACon1_000986
    • BDBM50101976
    • D85162
    • 5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(1,3-benzodioxole)
    • (+)-Episesamin
    • TNP00112
    • ASARININ, (+/-)-
    • NCGC00017230-01
    • MLS002473313
    • 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (1alpha,3a alpha,4beta,6a alpha)-
    • BSPBio_002743
    • (-)-Episesamin
    • 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.)-
    • D-asarinin
    • KBio2_007172
    • KBioGR_002110
    • SCHEMBL976772
    • HMS2223C09
    • C3RVX72NMG
    • ASARININ DL-FORM [MI]
    • 1,3-Benzodioxole, 5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-
    • UNII-C3RVX72NMG
    • Isosesamin
    • KBio1_001998
    • Spectrum3_001162
    • CHEMBL43469
    • DTXSID201033462
    • AS-76837
    • 1,3-BENZODIOXOLE, 5,5'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, REL-
    • ASARININ D-FORM [MI]
    • NSC-31773
    • NCGC00169785-04!5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
    • (+)-Asarinin
    • NSC 31773
    • SPECTRUM1504180
    • (1R,3aR,4S,6aR)-1,4-di(benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan
    • MEGxp0_001224
    • 1-Asarinine
    • NCGC00169785-02
    • CCG-39667
    • UNII-F6PWY73ZGT
    • KBioSS_002036
    • Inchi: 1S/C20H18O6/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2/t13-,14-,19-,20+/m0/s1
    • InChI Key: PEYUIKBAABKQKQ-WZBLMQSHSA-N
    • SMILES: O1C[C@@H]2[C@@H](C3=CC=C4C(=C3)OCO4)OC[C@@H]2[C@@H]1C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 354.110338
  • Monoisotopic Mass: 354.110338
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.385
  • Boiling Point: 504.4°Cat760mmHg
  • Flash Point: 212.3°C
  • PSA: 55.38000
  • LogP: 3.21920
  • Solubility: It is miscible with acetic acid \ acetone \ chloroform \ benzene

1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
T29759-5 mg
AI 3-21202
133-03-9 98%
5mg
¥ 7,000 2023-07-11
TargetMol Chemicals
T29759-5mg
AI 3-21202
133-03-9 98%
5mg
¥ 7000 2023-09-15
ChromaDex Standards
ASB-00005155-010-10mg
EPISESAMIN
133-03-9 %
10mg
$236.00 2023-10-25
ChromaDex Standards
ASB-00005155-025-25mg
EPISESAMIN
133-03-9 %
25mg
$467.00 2023-10-25
ChromaDex Standards
ASB-00005155-005-5mg
EPISESAMIN
133-03-9 %
5mg
$151.00 2023-10-25

1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)- Related Literature

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